Ipazilide fumarate
Ipazilide fumarate
Brand Name:
Vulcanchem
CAS No.:
115436-74-3
VCID:
VC20895431
InChI:
InChI=1S/C24H30N4O.C4H4O4/c1-3-27(4-2)17-11-16-25-23(29)19-28-24(21-14-9-6-10-15-21)22(18-26-28)20-12-7-5-8-13-20;5-3(6)1-2-4(7)8/h5-10,12-15,18H,3-4,11,16-17,19H2,1-2H3,(H,25,29);1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CCN(CC)CCCNC(=O)CN1C(=C(C=N1)C2=CC=CC=C2)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O
Molecular Formula:
C28H34N4O5
Molecular Weight:
506.6 g/mol
Ipazilide fumarate
CAS No.: 115436-74-3
Cat. No.: VC20895431
Molecular Formula: C28H34N4O5
Molecular Weight: 506.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115436-74-3 |
|---|---|
| Molecular Formula | C28H34N4O5 |
| Molecular Weight | 506.6 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;N-[3-(diethylamino)propyl]-2-(4,5-diphenylpyrazol-1-yl)acetamide |
| Standard InChI | InChI=1S/C24H30N4O.C4H4O4/c1-3-27(4-2)17-11-16-25-23(29)19-28-24(21-14-9-6-10-15-21)22(18-26-28)20-12-7-5-8-13-20;5-3(6)1-2-4(7)8/h5-10,12-15,18H,3-4,11,16-17,19H2,1-2H3,(H,25,29);1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | KKMOBFCMCCFTDX-WLHGVMLRSA-N |
| Isomeric SMILES | CCN(CC)CCCNC(=O)CN1C(=C(C=N1)C2=CC=CC=C2)C3=CC=CC=C3.C(=C/C(=O)O)\C(=O)O |
| SMILES | CCN(CC)CCCNC(=O)CN1C(=C(C=N1)C2=CC=CC=C2)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CCN(CC)CCCNC(=O)CN1C(=C(C=N1)C2=CC=CC=C2)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O |
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